Cas no 170883-85-9 (2-Nitro-benzenebutanol)

• Product Name: 2-Nitro-benzenebutanol
• CAS No: 170883-85-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5746809
• PubChem ID: 57234005
• Update Time: 2023-11-11

2-Nitro-benzenebutanol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-benzenebutanol
• 170883-85-9
• SCHEMBL7564163
• 4-(2-nitrophenyl)butan-1-ol
• Benzenebutanol, 2-nitro-

• Inchi： 1S/C10H13NO3/c12-8-4-3-6-9-5-1-2-7-10(9)11(13)14/h1-2,5,7,12H,3-4,6,8H2
• InChI Key： UTMZNLRWJVJLBC-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 334.7±25.0 °C(Predicted)
• pka: 15.11±0.10(Predicted)